Cas no 60312-24-5 (3-phenyl-1-benzofuran-2-carboxylic acid)

3-Phenyl-1-benzofuran-2-carboxylic acid is a heterocyclic organic compound featuring a benzofuran core substituted with a phenyl group at the 3-position and a carboxylic acid moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits stability under standard conditions and demonstrates compatibility with various functionalization reactions, enabling diverse derivatization. Its aromatic framework contributes to π-stacking interactions, enhancing its utility in materials science. The carboxylic acid group allows for further modifications, such as esterification or amidation, broadening its applicability in medicinal chemistry. High purity grades are available for research and industrial applications requiring precise molecular control.

3-phenyl-1-benzofuran-2-carboxylic acid structure

60312-24-5 structure

Product Name:3-phenyl-1-benzofuran-2-carboxylic acid

CAS No:60312-24-5

MF:C₁₅H₁₀O₃

MW:238.238104343414

MDL:MFCD30476365

CID:4059931

PubChem ID:13432338

Update Time:2025-06-07

3-phenyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Benzofurancarboxylic acid, 3-phenyl-
- 3-phenyl-1-benzofuran-2-carboxylic acid
- 60312-24-5
- DB-128433
- 3-phenyl-2-benzofurancarboxylic acid
- KCA31224
- 3-phenyl-1-benzofuran-2-carboxylicacid
- SCHEMBL3610930
- EN300-315240
- MDL： MFCD30476365
- Inchi： 1S/C15H10O3/c16-15(17)14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)18-14/h1-9H,(H,16,17)
- InChI Key： CGVOSCKZFZRKIP-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=C(C2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

Exact Mass: 238.062994177Da
Monoisotopic Mass: 238.062994177Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 50.4Å²

3-phenyl-1-benzofuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM472770-1g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5	95%+	1g	$1242	2023-02-17
Enamine	EN300-315240-0.05g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		0.05g	$238.0	2023-09-05
Enamine	EN300-315240-0.1g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		0.1g	$355.0	2023-09-05
Enamine	EN300-315240-0.25g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		0.25g	$509.0	2023-09-05
Enamine	EN300-315240-0.5g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		0.5g	$803.0	2023-09-05
Enamine	EN300-315240-1.0g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		1g	$0.0	2023-06-07
Enamine	EN300-315240-2.5g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		2.5g	$2014.0	2023-09-05
Enamine	EN300-315240-5.0g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		5.0g	$2981.0	2023-02-24
Enamine	EN300-315240-10.0g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		10.0g	$4421.0	2023-02-24
Enamine	EN300-315240-1g	3-phenyl-1-benzofuran-2-carboxylic acid	60312-24-5		1g	$1029.0	2023-09-05